Cas no 2742660-00-8 (3-iodo-1H-indazol-7-amine dihydrochloride)

• Product Name: 3-iodo-1H-indazol-7-amine dihydrochloride
• CAS No: 2742660-00-8
• MF: C₇H₈Cl₂IN₃
• MW: 331.968991279602
• CID: 5867862
• PubChem ID: 165732990
• Update Time: 2025-08-05

3-iodo-1H-indazol-7-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1H-indazol-7-amine dihydrochloride
• 2742660-00-8
• EN300-37160485

• Inchi： 1S/C7H6IN3.2ClH/c8-7-4-2-1-3-5(9)6(4)10-11-7;;/h1-3H,9H2,(H,10,11);2*1H
• InChI Key： JUMPRAMNVRIVTQ-UHFFFAOYSA-N
• SMILES： IC1=C2C=CC=C(C2=NN1)N.Cl.Cl

Computed Properties

• Exact Mass: 330.91400g/mol
• Monoisotopic Mass: 330.91400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-iodo-1H-indazol-7-amine dihydrochloride

Professional Introduction to 3-iodo-1H-indazol-7-amine dihydrochloride (CAS No. 2742660-00-8)

3-iodo-1H-indazol-7-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2742660-00-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential applications in drug discovery, particularly in the development of targeted therapies for various diseases. The compound features an iodine substituent at the 3-position of the indazole core, coupled with an amine group at the 7-position, both of which contribute to its reactivity and utility in synthetic chemistry.

The indazole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive molecules. Its aromatic system allows for easy functionalization, making it a valuable building block for designing novel pharmacophores. The introduction of an iodine atom at the 3-position enhances the electrophilicity of the molecule, facilitating further chemical modifications such as cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates.

The amine group at the 7-position of 3-iodo-1H-indazol-7-amine dihydrochloride provides another handle for chemical manipulation. Amines are versatile functional groups that can participate in a wide range of synthetic transformations, including condensation reactions, alkylation, and acylation. This flexibility makes the compound a valuable intermediate in the synthesis of more complex molecules, such as protease inhibitors, kinase inhibitors, and other therapeutic agents.

In recent years, there has been a surge in interest regarding small-molecule modulators targeting post-translational modifications (PTMs) of proteins. PTMs play crucial roles in regulating cellular processes and are often dysregulated in diseases like cancer and neurodegeneration. 3-iodo-1H-indazol-7-amine dihydrochloride has shown promise as a tool compound in investigating PTM-dependent signaling pathways. Its ability to undergo cross-coupling reactions allows for the facile introduction of reporter groups or bioorthogonal handles, enabling researchers to track and manipulate protein modifications with high precision.

One of the most compelling applications of this compound is in the development of inhibitors targeting tyrosine kinases, which are overexpressed in many cancers. Tyrosine kinases play a central role in signal transduction pathways that control cell growth, survival, and migration. By designing molecules that selectively inhibit these kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without harming healthy cells. The iodine atom on 3-iodo-1H-indazol-7-amine dihydrochloride serves as an excellent handle for Suzuki-Miyaura cross-coupling reactions, allowing for the construction of bispecific inhibitors or kinase allosteric modulators.

Furthermore, the amine group at the 7-position can be exploited to introduce pharmacophoric elements that enhance binding affinity to target proteins. For instance, coupling this compound with other fragments via amide linkages can yield hybrid molecules with improved solubility and bioavailability. Such strategies are frequently employed in fragment-based drug design (FBDD), where small molecules are combined to generate lead compounds with enhanced potency and selectivity.

The dihydrochloride salt form of 3-iodo-1H-indazol-7-amine dihydrochloride enhances its stability and solubility, making it more suitable for both laboratory-scale synthesis and potential clinical applications. This salt form ensures better handling properties and compatibility with various spectroscopic techniques used in structural elucidation and purity assessment.

Recent advancements in computational chemistry have also highlighted the potential of 3-iodo-1H-indazol-7-amine dihydrochloride as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate large libraries of compounds against biological targets computationally before conducting expensive wet-lab experiments. The structural features of this compound make it an attractive candidate for identifying novel drug candidates by predicting binding interactions with proteins or nucleic acids.

In conclusion,3-iodo-1H-indazol-7-amine dihydrochloride (CAS No. 2742660-00-8) is a versatile and promising compound with significant implications in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic transformations, making it a valuable intermediate for constructing complex bioactive molecules. The growing interest in PTM-targeting therapeutics and kinase inhibitors underscores its potential as a tool compound for exploring new therapeutic avenues. As research continues to uncover novel applications for this indazole derivative, it is likely to remain a cornerstone in medicinal chemistry endeavors.